Sucralose
Overview
Description
Sucralose, with the chemical formula C12H19Cl3O8, is a high-intensity sweetener. It was jointly developed by the British company Tate & Lyle and the University of London, with a patent application filed in 1976 . Unlike other artificial sweeteners, this compound is unique because it is derived from sucrose (table sugar). Its original brand name, Splenda, reflects its remarkable sweetness—approximately 320 to 1000 times sweeter than sucrose.
Mechanism of Action
- Unlike natural sugars, sucralose is nonmetabolizable in the gastrointestinal tract (GIT). It passes through the body unchanged and unmetabolized, eventually reaching the environment via wastewater .
- Importantly, this compound does not participate in glycolysis or other metabolic pathways, as it lacks the necessary functional groups for enzymatic reactions .
- However, its impact extends to environmental bacteria. Molecular modeling studies reveal interactions between this compound and key bacterial proteins involved in sucrose metabolism. These interactions may contribute to the reported bacteriostatic effects of this compound .
- Excretion : The kidneys eliminate this compound, making it resistant to degradation during wastewater treatment .
- In environmental bacteria, this compound’s impact remains a topic of study. However, molecular modeling suggests interactions with bacterial proteins, potentially affecting their function .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Biochemical Analysis
Biochemical Properties
Sucralose interacts with chemosensors in the alimentary tract that play a role in sweet taste sensation and hormone secretion . In rats, this compound ingestion was shown to increase the expression of the efflux transporter P-glycoprotein (P-gp) and two cytochrome P-450 (CYP) isozymes in the intestine . P-gp and CYP are key components of the presystemic detoxification system involved in first-pass drug metabolism .
Cellular Effects
Research done on animals shows that this compound can increase inflammation in the body . Over time, inflammation can lead to problems like obesity and diabetes . This compound has also been found to affect the proliferation and differentiation of T cells . No effect was observed for B cells and myeloid cells .
Molecular Mechanism
This compound interferes with T-cell membrane order and limits PLCγ1-dependent induction of intracellular calcium release into the cytoplasm . Several mechanisms by which this compound might potentially affect lipid raft formation and/or targeting of individual proteins to lipid rafts are conceivable .
Temporal Effects in Laboratory Settings
The temporal profile of this compound is different from other sweeteners, with a greater persistence of sweetness in the mouth . The evaluation of the sweeteners in yogurt by consumers using Temporal Dominance of Sensations (TDS) and temporal acceptability method showed that stevia and aspartame showed higher acceptability than other sweeteners .
Dosage Effects in Animal Models
High doses of this compound reduce immune responses in mice . The researchers did not investigate the sweetener’s effects in humans, and say that it is unlikely that normal consumption of this compound is harmful .
Metabolic Pathways
This compound is a food additive initially used to mitigate glycemic peaks and calorie intake in patients with diabetes and obesity . This review aims to comprehensively explore the effects of this compound intake on human health by understanding this compound absorption, metabolism, and excretion .
Transport and Distribution
The transportation of sucrose is divided into active transportation and passive transportation . The long distance is in the concept of “source”, “sink” and “transportation” .
Subcellular Localization
Recent advances on the subcellular localisation and function of sucrose transporters, sucrose facilitators and sucrose transporter-like proteins open new questions about the role of membrane compartmentation on the dimerization, endocytosis, degradation and signaling of plant sucrose transporters .
Preparation Methods
a. Synthetic Routes
Sucralose is synthesized from sucrose through a multistep process The key steps involve chlorination and selective dechlorination
Dechlorination: The chlorinated sucrose is then selectively dechlorinated to form this compound by removing specific chlorine atoms.
b. Industrial Production
The industrial production of this compound involves large-scale manufacturing processes. These include:
Chlorination: Sucrose is chlorinated using chlorine and acetic anhydride.
Dechlorination: The chlorinated product is treated with methanol and sodium methoxide to remove chlorine atoms.
Purification: The resulting this compound is purified to remove impurities.
Chemical Reactions Analysis
Sucralose is remarkably stable and does not readily undergo chemical reactions under normal conditions. it is essential to note that it may degrade during high-temperature food processing, leading to the formation of potentially harmful byproducts . Common reactions include hydrolysis and dechlorination.
Scientific Research Applications
Sucralose finds applications in various fields:
Food and Beverage Industry: Used in beverages, dairy products, jams, syrups, and confectionery.
Health and Medicine: Included in low-calorie products for obesity, cardiovascular disease, and diabetes management.
Food Processing: Suitable for high-temperature processes like pasteurization and spray drying.
Comparison with Similar Compounds
Sucralose stands out due to its origin from sucrose and its high sweetness. Other similar compounds include aspartame, saccharin, and steviol glycosides.
Properties
IUPAC Name |
2-[2,5-bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-5-chloro-6-(hydroxymethyl)oxane-3,4-diol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19Cl3O8/c13-1-4-7(17)10(20)12(3-14,22-4)23-11-9(19)8(18)6(15)5(2-16)21-11/h4-11,16-20H,1-3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAQAVOSOZGMPRM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Cl3O8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Sucralose | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031554 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS No. |
56038-13-2 | |
Record name | Sucralose | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031554 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
130 °C | |
Record name | Sucralose | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031554 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.